9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
Brand Name:
Vulcanchem
CAS No.:
742075-11-2
VCID:
VC0147454
InChI:
InChI=1S/C40H38N2O7/c1-41(34(43)14-11-24-16-20-47-22-24)31-15-17-40(45)33-21-25-12-13-32(46-2)36-35(25)39(40,37(31)49-36)18-19-42(33)38(44)48-23-30-28-9-5-3-7-26(28)27-8-4-6-10-29(27)30/h3-14,16,20,22,30-31,33,37,45H,15,17-19,21,23H2,1-2H3/b14-11+/t31-,33-,37+,39+,40-/m1/s1
SMILES:
CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)OC)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9
Molecular Formula:
C40H38N2O7
Molecular Weight:
658.7 g/mol
9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
CAS No.: 742075-11-2
Reference Standards
VCID: VC0147454
Molecular Formula: C40H38N2O7
Molecular Weight: 658.7 g/mol
![9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate - 742075-11-2](/images/no_structure.jpg)
| CAS No. | 742075-11-2 |
|---|---|
| Product Name | 9H-Fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Molecular Formula | C40H38N2O7 |
| Molecular Weight | 658.7 g/mol |
| IUPAC Name | 9H-fluoren-9-ylmethyl (4R,4aS,7R,7aR,12bS)-7-[[(E)-3-(furan-3-yl)prop-2-enoyl]-methylamino]-4a-hydroxy-9-methoxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate |
| Standard InChI | InChI=1S/C40H38N2O7/c1-41(34(43)14-11-24-16-20-47-22-24)31-15-17-40(45)33-21-25-12-13-32(46-2)36-35(25)39(40,37(31)49-36)18-19-42(33)38(44)48-23-30-28-9-5-3-7-26(28)27-8-4-6-10-29(27)30/h3-14,16,20,22,30-31,33,37,45H,15,17-19,21,23H2,1-2H3/b14-11+/t31-,33-,37+,39+,40-/m1/s1 |
| Standard InChIKey | YWTBFUWUEIPZDM-IIYLVPJPSA-N |
| Isomeric SMILES | CN([C@@H]1CC[C@]2([C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)OC)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)/C=C/C9=COC=C9 |
| SMILES | CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)OC)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9 |
| Canonical SMILES | CN(C1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)OC)CCN3C(=O)OCC6C7=CC=CC=C7C8=CC=CC=C68)O)C(=O)C=CC9=COC=C9 |
| PubChem Compound | 11319798 |
| Last Modified | Nov 11 2021 |
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